Cas no 948294-10-8 (5-Chloro-2,8-dimethylquinoline-3-carboxylic Acid ethyl ester)
5-Chloro-2,8-dimethylquinoline-3-carboxylic Acid ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 5-chloro-2,8-dimethylquinoline-3-carboxylate
- 5-Chloro-2,8-dimethylquinoline-3-carboxylic acid ethyl ester
- AGN-PC-01A9NW
- AB52229
- 3,4-DICHLORO-7-METHOXYQUINOLINE
- 5-Chloro-2,8-dimethylquinoline-3-carboxylic Acid ethyl ester
-
- MDL: MFCD09787783
- Inchi: 1S/C14H14ClNO2/c1-4-18-14(17)10-7-11-12(15)6-5-8(2)13(11)16-9(10)3/h5-7H,4H2,1-3H3
- InChI Key: MLXDBZOEQRKMDW-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C)C2C1=CC(C(=O)OCC)=C(C)N=2
Computed Properties
- Exact Mass: 263.07100
Experimental Properties
- PSA: 39.19000
- LogP: 3.68170
5-Chloro-2,8-dimethylquinoline-3-carboxylic Acid ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR307993-1g |
5-Chloro-2,8-dimethylquinoline-3-carboxylic acid ethyl ester |
948294-10-8 | 1g |
£201.00 | 2025-02-20 | ||
| Apollo Scientific | OR307993-5g |
5-Chloro-2,8-dimethylquinoline-3-carboxylic acid ethyl ester |
948294-10-8 | 5g |
£458.00 | 2025-02-20 | ||
| TRC | C598535-50mg |
5-Chloro-2,8-dimethylquinoline-3-carboxylic Acid ethyl ester |
948294-10-8 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C598535-100mg |
5-Chloro-2,8-dimethylquinoline-3-carboxylic Acid ethyl ester |
948294-10-8 | 100mg |
$ 65.00 | 2022-06-06 | ||
| TRC | C598535-500mg |
5-Chloro-2,8-dimethylquinoline-3-carboxylic Acid ethyl ester |
948294-10-8 | 500mg |
$ 210.00 | 2022-06-06 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | BBO000189-1G |
5-Chloro-2,8-dimethylquinoline-3-carboxylic acid ethyl ester |
948294-10-8 | Aldrich | 1G |
¥2733.74 | 2022-02-24 | |
| abcr | AB213614-250 mg |
5-Chloro-2,8-dimethylquinoline-3-carboxylic acid ethyl ester |
948294-10-8 | 250MG |
€136.80 | 2022-06-11 | ||
| abcr | AB213614-1 g |
5-Chloro-2,8-dimethylquinoline-3-carboxylic acid ethyl ester |
948294-10-8 | 1g |
€271.10 | 2022-06-11 | ||
| abcr | AB213614-5 g |
5-Chloro-2,8-dimethylquinoline-3-carboxylic acid ethyl ester |
948294-10-8 | 5g |
€674.00 | 2022-06-11 | ||
| abcr | AB213614-250mg |
5-Chloro-2,8-dimethylquinoline-3-carboxylic acid ethyl ester; . |
948294-10-8 | 250mg |
€139.20 | 2025-04-14 |
5-Chloro-2,8-dimethylquinoline-3-carboxylic Acid ethyl ester Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on 5-Chloro-2,8-dimethylquinoline-3-carboxylic Acid ethyl ester
Introduction to 5-Chloro-2,8-dimethylquinoline-3-carboxylic Acid ethyl ester (CAS No. 948294-10-8)
5-Chloro-2,8-dimethylquinoline-3-carboxylic Acid ethyl ester, identified by the chemical identifier CAS No. 948294-10-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline derivatives, a class of heterocyclic aromatic compounds known for their broad spectrum of biological activities. The presence of a chloro substituent at the 5-position and methyl groups at the 2- and 8-positions, along with an ethyl ester functionality at the 3-position, contributes to its unique chemical properties and potential applications in drug discovery.
The synthesis of 5-Chloro-2,8-dimethylquinoline-3-carboxylic Acid ethyl ester involves multi-step organic transformations that require precise control over reaction conditions and reagent selection. The chlorination step is particularly critical, as it introduces the electron-withdrawing nature of the chloro group, which can influence the compound's reactivity and biological interactions. The dimethyl substitution at the 2- and 8-positions enhances the lipophilicity of the molecule, making it more suitable for membrane permeability and cellular uptake. The ethyl ester group at the 3-position not only modifies the electronic properties of the quinoline core but also provides a site for further functionalization, enabling the development of more complex derivatives.
In recent years, quinoline derivatives have been extensively studied for their potential as antimicrobial, antimalarial, anticancer, and anti-inflammatory agents. The structural features of 5-Chloro-2,8-dimethylquinoline-3-carboxylic Acid ethyl ester make it a promising candidate for further investigation in these areas. Specifically, the chloro group can act as a hydrogen bond acceptor or participate in π-stacking interactions with biological targets, while the methyl groups can influence steric hindrance and binding affinity. The ethyl ester group can be hydrolyzed to form a carboxylic acid, which may enhance solubility or introduce additional reactivity.
One of the most exciting applications of 5-Chloro-2,8-dimethylquinoline-3-carboxylic Acid ethyl ester is in the development of novel anticancer agents. Quinoline derivatives have shown promise in targeting various cancer pathways, including those involving topoisomerases, kinases, and transcription factors. The structural flexibility of this compound allows for rational design modifications that can improve its selectivity and efficacy against cancer cells. Preclinical studies have demonstrated that derivatives of quinoline can induce apoptosis in cancer cells by disrupting essential cellular processes. The presence of multiple substituents in 5-Chloro-2,8-dimethylquinoline-3-carboxylic Acid ethyl ester provides a scaffold for designing molecules that can interact with multiple targets simultaneously, potentially leading to synergistic therapeutic effects.
Another area where this compound shows promise is in antimicrobial research. Resistance to conventional antibiotics has become a major global health concern, prompting the search for new antimicrobial agents. Quinoline derivatives have been known to exhibit activity against a wide range of bacterial and fungal pathogens due to their ability to interfere with essential microbial processes such as DNA replication and protein synthesis. The unique substitution pattern in 5-Chloro-2,8-dimethylquinoline-3-carboxylic Acid ethyl ester may enhance its ability to disrupt microbial cell membranes or inhibit key enzymes involved in pathogenicity. This makes it an attractive candidate for developing new antimicrobial strategies.
The pharmaceutical industry has also explored quinoline derivatives as antimalarial agents. Malaria remains one of the most significant infectious diseases worldwide, particularly in tropical regions. Traditional antimalarial drugs like chloroquine have faced challenges due to emerging drug resistance. Newer quinoline-based compounds are being developed to overcome these challenges by targeting different stages of the malaria parasite's life cycle. 5-Chloro-2,8-dimethylquinoline-3-carboxylic Acid ethyl ester could serve as a precursor for synthesizing novel antimalarial agents with improved efficacy and reduced side effects.
In addition to its therapeutic applications, 5-Chloro-2,8-dimethylquinoline-3-carboxylic Acid ethyl ester has potential uses in agrochemical research. Quinoline derivatives can act as pesticides or herbicides by disrupting essential biological processes in pests or weeds. The structural features of this compound make it a versatile scaffold for designing molecules that can interact with biological targets in plants and pests without harming beneficial organisms. This could lead to the development of more sustainable agricultural practices.
The synthesis and characterization of 5-Chloro-2,8-dimethylquinoline-3-carboxylic Acid ethyl ester have been refined through advanced chemical methodologies. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are employed to ensure high purity and accurate structural confirmation. These methods allow researchers to study the compound's physical properties, such as solubility and melting point, as well as its chemical reactivity under various conditions.
The pharmacokinetic properties of 5-Chloro-2,8-dimethylquinoline-3-carboxylic Acid ethyl ester are also an important consideration in its development as a therapeutic agent. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) need to be thoroughly evaluated before moving from preclinical studies to clinical trials. Computational modeling techniques are increasingly used to predict these properties based on the compound's structure, providing valuable insights into its potential behavior in vivo.
In conclusion,5-Chloro-2,,8-dimethylquinoline-3-carboxylic Acid ethyl ester(CAS No. 948294-10-8) represents a significant advancement in pharmaceutical chemistry with diverse applications ranging from anticancer therapy to antimicrobial treatments.
The structural features and biological activities make it a valuable scaffold for further drug discovery efforts.
Ongoing research continues to explore its potential benefits
and optimize its pharmacological properties for clinical use.
As our understanding
of molecular interactions improves,
compounds like this are expected
to play an increasingly important role
in addressing global health challenges.
948294-10-8 (5-Chloro-2,8-dimethylquinoline-3-carboxylic Acid ethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)